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Compound of Interest

Compound Name: GSK4028

Cat. No.: B2980303

Application Notes and Protocols: GSK4028

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of GSK4028 and
protocols for its preparation for experimental use. GSK4028 serves as the enantiomeric
negative control for GSK4027, a potent inhibitor of the bromodomains of P300/CBP-associated
factor (PCAF) and General control nonderepressible 5 (GCN5).[1][2][3] Due to its intended use
as a negative control, it exhibits significantly lower biological activity.

Physicochemical Properties and Solubility

GSK4028 is a white to beige powder. Its solubility is a critical factor for the design and
reproducibility of both in vitro and in vivo experiments.

Solubility Data

The following table summarizes the known solubility of GSK4028 in various solvents. It is
recommended to perform small-scale solubility tests before preparing large stock solutions.
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Solvent Concentration Observations Notes

) ) Standard solvent for
Dimethyl Sulfoxide

2 mg/mL Clear solution initial stock solution
(DMSO) )
preparation.
Dimethyl Sulfoxide ) Warming may be
5 mg/mL Clear solution )
(DMSO) required.
Dimethyl Sulfoxide ) Requires sonication to
100 mg/mL Clear solution )
(DMSO) fully dissolve.[4]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Experiments

High-concentration stock solutions are typically prepared in DMSO. These can then be serially
diluted into aqueous buffers or cell culture media for experiments.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

o Calculate the required mass: The molecular weight of GSK4028 is 377.28 g/mol . To prepare
1 mL of a 10 mM stock solution, weigh out 0.377 mg of GSK4028 powder.

» Dissolution: Add the appropriate volume of high-purity DMSO to the GSK4028 powder. For 1
mL of stock, add 1 mL of DMSO.

o Ensure complete dissolution: Vortex the solution thoroughly. If necessary, gentle warming
(e.g., in a 37°C water bath) or sonication can be used to aid dissolution, especially at higher
concentrations.[1]

o Storage: Aliquot the stock solution into small volumes to minimize freeze-thaw cycles. Store
at -20°C for up to one year or at -80°C for up to two years.[1]

Note on Vehicle Controls: When using GSK4028 in cell-based assays, it is crucial to include a
vehicle control. This control should contain the same final concentration of DMSO as the
GSK4028-treated samples to account for any effects of the solvent on the experimental
system.
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Preparation of Formulations for In Vivo Experiments

The following are established formulations for achieving a clear solution of GSK4028 for in vivo
studies. The final concentration achievable in these formulations is at least 2.5 mg/mL.[1]

Protocol 2: Formulation in PEG300/Tween-80/Saline

Prepare a 10% DMSO solution of GSK4028.

Add 40% PEG300 and mix thoroughly.

Add 5% Tween-80 and mix until a clear solution is formed.

Add 45% saline as the final vehicle component and mix thoroughly.

Protocol 3: Formulation in SBE-B-CD/Saline

e Prepare a 10% DMSO solution of GSK4028.

e Prepare a 20% solution of Sulfobutyl ether-B-cyclodextrin (SBE-B-CD) in saline.

e Add 90% of the 20% SBE-B-CD in saline solution to the DMSO solution and mix until clear.
Protocol 4: Formulation in Corn Ol

e Prepare a 10% DMSO solution of GSK4028.

e Add 90% corn oil and mix thoroughly to form a clear solution.

Biological Activity and Mechanism of Action

GSK4028 is the inactive enantiomer of GSK4027, a chemical probe for the bromodomains of
PCAF and GCNS5. As a negative control, GSK4028 has a significantly lower affinity for these
targets.

Biochemical Activity Data
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Target pIC50
PCAF/GCN5 4.9[1][2][3]
BRD4 BD1 < 4.3[1][3]
BRD9 4.5 + 0.13[1][3]

The following diagram illustrates the relationship between GSK4027, GSK4028, and their

intended biological target.

Chemical Probes

High Affinity Binding

PCAF/GCNS Bromodomain Regulates Hodulation of Sene
Low Affinity Binding - p
IR | (No Significant Inhibition) ~—--~
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Caption: Relationship between GSK4027, GSK4028, and the PCAF/GCN5 bromodomain.

The experimental workflow for utilizing GSK4028 as a negative control is depicted below.
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Caption: Experimental workflow using GSK4028 as a negative control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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